Cas no 146737-70-4 (1H-Indene-2-acetamide, 2,3-dihydro-)

1H-Indene-2-acetamide, 2,3-dihydro- structure
146737-70-4 structure
Product name:1H-Indene-2-acetamide, 2,3-dihydro-
CAS No:146737-70-4
MF:C11H13NO
MW:175.22702
CID:1321015
PubChem ID:18921524

1H-Indene-2-acetamide, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-acetamide, 2,3-dihydro-
    • 2-(2,3-dihydro-1H-inden-2-yl)acetamide
    • FXUUGDVQYOENBV-UHFFFAOYSA-N
    • (indan-2-yl)acetamide
    • SCHEMBL2330713
    • DTXSID10596500
    • 146737-70-4
    • Inchi: InChI=1S/C11H13NO/c12-11(13)7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2,(H2,12,13)
    • InChI Key: FXUUGDVQYOENBV-UHFFFAOYSA-N
    • SMILES: C1C(CC2=CC=CC=C21)CC(=O)N

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

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